2-{[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}propan-1-ol

• Molecular Formula: C9H17N3O
• Molecular Weight: 183.25 g/mol
• SMILES: CC1=C(C=NN1C)CNC(C)CO
• InChI: InChI=1S/C9H17N3O/c1-7(6-13)10-4-9-5-11-12(3)8(9)2/h5,7,10,13H,4,6H2,1-3H3
• InChIKey: IZWQTRFXQPUJFC-UHFFFAOYSA-N

2-{[(1,5-Dimethyl-1H-pyrazol-4-yl)methyl]amino}propan-1-ol (CAS 1501838-18-1): Structural Identity, Physicochemical Profile, and Procurement Baseline

2-{[(1,5-Dimethyl-1H-pyrazol-4-yl)methyl]amino}propan-1-ol (CAS 1501838-18-1, PubChem CID 75356266) is a synthetic small-molecule building block belonging to the aminopyrazole class, bearing a 1,5-dimethylpyrazole core linked via a methylamine bridge to a 2-aminopropan-1-ol moiety [1]. Its molecular formula is C₉H₁₇N₃O, with a molecular weight of 183.25 g/mol and a computed XLogP3-AA of −0.2 [1]. It is commercially available from multiple vendors at ≥95% purity for research and development use only . The compound is catalogued primarily as a screening compound and synthetic intermediate within medicinal chemistry programs, rather than as a final biologically-validated active pharmaceutical ingredient [2].

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Synthetic intermediate for aminopyrazole-based medicinal chemistry programs

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1,2-amino alcohol building block suitable for chiral ligand and asymmetric synthesis research

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Fragment-based library design: low molecular weight and dual hydrogen-bond donor/acceptor capacity

• [1] PubChem Compound Summary for CID 75356266, 2-{[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}propan-1-ol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/75356266 (accessed 2026-05-01). View Source
• [2] Lusardi, M.; Spallarossa, A.; Brullo, C. Amino-Pyrazoles in Medicinal Chemistry: A Review. Int. J. Mol. Sci. 2023, 24, 7834. DOI: 10.3390/ijms24097834. View Source

Why In-Class Aminopyrazole Analogs Cannot Be Interchanged with 2-{[(1,5-Dimethyl-1H-pyrazol-4-yl)methyl]amino}propan-1-ol During Lead Optimization or Library Procurement

Aminopyrazole-containing building blocks are widely employed as privileged scaffolds in medicinal chemistry [1]; however, minor structural variations — such as the position of the hydroxyl group on the amino alcohol side chain, the presence or absence of the hydroxyl moiety, or additional alkyl substitution at the α-carbon — produce measurable differences in lipophilicity (XLogP3-AA), hydrogen-bond donor/acceptor count, rotatable bond number, and molecular weight [2]. These computed physicochemical differences directly impact predicted ADME properties, ligand efficiency metrics, and synthetic tractability in downstream derivatization [1][3]. Consequently, blind substitution of the target compound with a positional isomer or des-hydroxy analog can alter the physicochemical profile of a lead series in ways that confound structure-activity relationship (SAR) interpretation and complicate multiparameter optimization campaigns [1].

Regioisomeric amino alcohol topology

1,2- vs 1,3-amino alcohol motif may alter hydrogen-bond geometry and metal-chelation angles, limiting direct replacement in asymmetric synthesis.

Lipophilicity and ADME prediction shifts

Positional isomers and homologs exhibit XLogP differences of 0.5 units or more, which may skew permeability and solubility estimates across a lead series.

Hydrogen-bond donor count and derivatization capacity

N-desmethyl or des-hydroxy analogs lack the primary alcohol HBD and synthetic handle, reducing solubility and orthogonal functionalization options.

• [1] Lusardi, M.; Spallarossa, A.; Brullo, C. Amino-Pyrazoles in Medicinal Chemistry: A Review. Int. J. Mol. Sci. 2023, 24, 7834. DOI: 10.3390/ijms24097834. View Source
• [2] PubChem Compound Summary for CID 75356266 (target), CID 75356261 (C3 isomer), and CID 75356263 (2-methyl analog). National Center for Biotechnology Information. Accessed 2026-05-01. View Source
• [3] Fustero, S.; Sánchez-Roselló, M.; Barrio, P.; Simón-Fuentes, A. From 2000 to Mid-2010: A Fruitful Decade for the Synthesis of Pyrazoles. Chem. Rev. 2011, 111, 6984–7034. DOI: 10.1021/cr2000459. View Source

Quantitative Differentiation Evidence for 2-{[(1,5-Dimethyl-1H-pyrazol-4-yl)methyl]amino}propan-1-ol vs. Closest Structural Analogs

Regioisomeric 1,2-Amino Alcohol Motif Confers Distinct Hydrogen-Bonding Topology vs. the 1,3-Amino Alcohol Isomer

The target compound possesses a 1,2-amino alcohol motif (amino at C2, hydroxyl at C1 of the propanol chain), whereas the positional isomer 3-{[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}propan-1-ol (CAS 1530811-03-0, PubChem CID 75356261) bears a 1,3-amino alcohol arrangement [1]. This difference alters the spatial relationship between the hydrogen-bond donor (OH) and the secondary amine, with implications for intramolecular hydrogen bonding, metal-chelation geometry, and chiral induction in asymmetric catalysis applications [2]. The 1,2-amino alcohol motif is a well-established pharmacophore and chiral ligand scaffold, whereas the 1,3-motif presents different bite angles for metal coordination [2][3].

Amino alcohol regioisomerism

Head-to-head

1,2-amino alcohol (vicinal OH–NH) vs. 1,3-isomer; rotatable bonds 4 vs 5

May influence metal-chelation geometry and chiral induction in asymmetric synthesis.

Verify chelation behaviour for specific catalytic systems.

Evidence Dimension	Amino alcohol regioisomerism (OH position relative to amine)
Target Compound Data	1,2-amino alcohol (OH at C1, NH at C2 of propan-1-ol chain); SMILES: CC1=C(C=NN1C)CNC(C)CO [1]
Comparator Or Baseline	1,3-amino alcohol isomer (OH at C3, NH at C1 of propan-1-ol chain); PubChem CID 75356261, SMILES: CC1=C(C=NN1C)CNCCCO [1]
Quantified Difference	OH–NH spatial separation differs by one methylene unit (vicinal vs. 1,3-relationship); rotatable bond count: 4 (target) vs. 5 (isomer) [1]
Conditions	Computed molecular descriptors from PubChem 2.1 (2021 release); structural comparison by SMILES analysis [1]

Why This Matters

Procurement of the correct regioisomer ensures that downstream chelation, chiral induction, or pharmacophore geometry matches design intent in lead optimization or asymmetric synthesis programs.

• [1] PubChem Compound Summaries: CID 75356266 (target) and CID 75356261 (C3 positional isomer). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-01). View Source
• [2] Bergmeier, S.C. The Synthesis of Vicinal Amino Alcohols. Tetrahedron 2000, 56, 2561–2576. DOI: 10.1016/S0040-4020(00)00149-6. View Source
• [3] Ager, D.J.; Prakash, I.; Schaad, D.R. 1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis. Chem. Rev. 1996, 96, 835–876. DOI: 10.1021/cr9500038. View Source

XLogP3-AA Lipophilicity Differentiates Target Compound from Homologs and the N-Desmethyl Analog

The target compound has a computed XLogP3-AA of −0.2, positioning it at the more hydrophilic boundary suitable for central nervous system (CNS) multiparameter optimization (CNS MPO score range) [1]. In contrast, the butan-1-ol homolog (CID 75356262, CAS 1502079-62-0) has XLogP3-AA = +0.3, and the N-desmethyl analog (CAS 1152711-88-0), which lacks the hydroxyl group entirely, is significantly more lipophilic with an estimated XLogP of approximately +1.2 . The 0.5 log unit difference between the target and the butan-1-ol homolog corresponds to a ~3.2-fold difference in octanol-water partition coefficient, which is material for predicting membrane permeability and aqueous solubility trends [2]. The target compound's XLogP3-AA value of −0.2 is also distinct from the 2-methyl-substituted analog (CID 75356263, XLogP3-AA = −0.1), indicating that α-methyl branching produces a measurable, albeit modest, increase in lipophilicity [1].

XLogP lipophilicity

Head-to-head

ΔXLogP = +0.5 vs. butan-1-ol homolog; −1.4 vs. N-desmethyl analog

Lipophilicity shift may alter predicted permeability and aqueous solubility.

Computed XLogP3-AA; confirm experimentally for lead series.

Evidence Dimension	Lipophilicity (XLogP3-AA, computed octanol-water partition coefficient)
Target Compound Data	XLogP3-AA = −0.2 (PubChem CID 75356266) [1]
Comparator Or Baseline	C3 positional isomer: XLogP3-AA = −0.3 (CID 75356261); butan-1-ol homolog: XLogP3-AA = +0.3 (CID 75356262); 2-methyl analog: XLogP3-AA = −0.1 (CID 75356263) [1]; N-desmethyl analog (CAS 1152711-88-0): estimated XLogP ~+1.2 (no OH group)
Quantified Difference	ΔXLogP = +0.5 vs. butan-1-ol homolog (~3.2-fold higher partition coefficient for the homolog); ΔXLogP ≈ −1.4 vs. estimated N-desmethyl analog (>25-fold higher partition coefficient for the N-desmethyl analog)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18) [1]

Why This Matters

Selection of the correct lipophilicity profile is critical for maintaining consistent ADME predictions within a congeneric series; substituting a homolog with XLogP differing by ≥0.5 units can skew permeability and solubility estimates that guide lead prioritization.

• [1] PubChem Compound Summaries: CID 75356266, CID 75356261, CID 75356262, and CID 75356263. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-01). View Source
• [2] Wager, T.T.; Hou, X.; Verhoest, P.R.; Villalobos, A. Central Nervous System Multiparameter Optimization Desirability: Application in Drug Discovery. ACS Chem. Neurosci. 2016, 7, 767–775. DOI: 10.1021/acschemneuro.6b00029. View Source

Hydrogen-Bond Donor Count (HBD = 2) Distinguishes Target from the N-Desmethyl Analog (HBD = 1) Lacking the Terminal Hydroxyl

The target compound features two hydrogen-bond donor groups (secondary amine NH and primary alcohol OH), yielding HBD = 2, whereas the N-desmethyl analog N-((1,5-dimethyl-1H-pyrazol-4-yl)methyl)propan-1-amine (CAS 1152711-88-0) lacks the hydroxyl and has HBD = 1 [1]. Both compounds share HBA = 3 (pyrazole N2, secondary amine N, and alcohol O for the target; pyrazole N2, secondary amine N, and pyrazole N1 for the N-desmethyl analog) [1]. The additional HBD in the target increases predicted aqueous solubility via stronger solute-solvent hydrogen bonding and provides an additional synthetic handle (the primary alcohol) for further derivatization such as esterification, etherification, or oxidation to the aldehyde/carboxylic acid [2]. Under Lipinski's Rule of Five, both compounds remain within compliant space, but the target may have advantage in solubility-limited scenarios [3].

HBD / HBA profile

Head-to-head

Target HBD=2, HBA=3; N-desmethyl analog HBD=1, HBA=2. TPSA ~21 Ų larger.

Additional HBD may improve solubility and provides a primary alcohol derivatization handle.

Useful for fragment elaboration or prodrug design strategies.

Evidence Dimension	Hydrogen-bond donor count and synthetic versatility
Target Compound Data	HBD = 2, HBA = 3; MW = 183.25; TPSA = 50.1 Ų (PubChem CID 75356266) [1]
Comparator Or Baseline	N-((1,5-dimethyl-1H-pyrazol-4-yl)methyl)propan-1-amine (CAS 1152711-88-0): HBD = 1, HBA = 2; MW = 167.25; estimated TPSA ~29 Ų [1]
Quantified Difference	Target has +1 HBD and +1 HBA relative to the N-desmethyl analog; MW is 16 g/mol higher (one oxygen atom difference); TPSA is approximately 21 Ų larger
Conditions	Computed molecular descriptors from PubChem 2.1 (2021 release). N-desmethyl analog descriptors partially vendor-reported [1]

Why This Matters

The presence of the primary alcohol as both a hydrogen-bond donor and a synthetic derivatization point makes the target compound a more versatile building block for fragment-based drug discovery, prodrug design, and bioconjugation strategies.

• [1] PubChem Compound Summary CID 75356266 (target); ChemScene and AKSci product pages for CAS 1152711-88-0. National Center for Biotechnology Information and vendor datasheets (accessed 2026-05-01). View Source
• [2] Lusardi, M.; Spallarossa, A.; Brullo, C. Amino-Pyrazoles in Medicinal Chemistry: A Review. Int. J. Mol. Sci. 2023, 24, 7834. DOI: 10.3390/ijms24097834. View Source
• [3] Lipinski, C.A.; Lombardo, F.; Dominy, B.W.; Feeney, P.J. Experimental and Computational Approaches to Estimate Solubility and Permeability in Drug Discovery and Development Settings. Adv. Drug Deliv. Rev. 2001, 46, 3–26. DOI: 10.1016/S0169-409X(00)00129-0. View Source

Rotatable Bond Count (4) vs. C3 Positional Isomer (5) Affects Conformational Entropy and Predicted Oral Bioavailability

The target compound has 4 rotatable bonds, compared to 5 for the C3 positional isomer 3-{[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}propan-1-ol (CID 75356261) [1]. Under Veber's rules for oral bioavailability, compounds with ≤10 rotatable bonds and TPSA ≤140 Ų are predicted to have favorable oral absorption in rats; however, within this compliant space, a lower rotatable bond count is generally associated with reduced conformational entropy penalty upon binding and improved ligand efficiency [2]. The difference of 1 rotatable bond between the target and the C3 isomer reflects the different connectivity of the propanol linker, with the C3 isomer having an additional methylene unit between the amine and the hydroxyl, thereby increasing conformational degrees of freedom [1]. Both compounds share identical TPSA (50.1 Ų), HBD (2), HBA (3), and MW (183.25), making rotatable bond count the primary differentiating physicochemical parameter [1].

Rotatable bonds

Head-to-head

Rot. bonds: 4 (target) vs. 5 (C3 isomer); TPSA, MW identical

Lower conformational entropy may benefit ligand efficiency and binding affinity.

Veber-compliant space; assess binding entropy experimentally.

Evidence Dimension	Rotatable bond count and conformational flexibility
Target Compound Data	Rotatable bonds = 4; TPSA = 50.1 Ų; MW = 183.25 (PubChem CID 75356266) [1]
Comparator Or Baseline	3-{[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}propan-1-ol (CID 75356261): Rotatable bonds = 5; TPSA = 50.1 Ų; MW = 183.25 [1]
Quantified Difference	Target has 1 fewer rotatable bond (4 vs. 5), corresponding to ~20% reduction in rotatable bond count; all other computed physicochemical parameters are identical [1]
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18) [1]

Why This Matters

When two positional isomers share identical MW, TPSA, HBD, and HBA, the difference in rotatable bond count becomes a key decision factor for library design prioritizing lower conformational entropy and potentially higher binding affinity per heavy atom.

• [1] PubChem Compound Summaries: CID 75356266 (target) and CID 75356261 (C3 isomer). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-01). View Source
• [2] Veber, D.F.; Johnson, S.R.; Cheng, H.-Y.; Smith, B.R.; Ward, K.W.; Kopple, K.D. Molecular Properties That Influence the Oral Bioavailability of Drug Candidates. J. Med. Chem. 2002, 45, 2615–2623. DOI: 10.1021/jm020017n. View Source

Molecular Weight Advantage (183.25) vs. Heavier 2-Methyl and Butan-1-ol Homologs (197.28) for Fragment-Based and Ligand-Efficiency-Driven Programs

The target compound (MW = 183.25) is 14 g/mol lighter than both the 2-methyl-substituted analog (CID 75356263, MW = 197.28) and the butan-1-ol homolog (CID 75356262, MW = 197.28) [1]. This 7.1% lower molecular weight places the target more comfortably within fragment-like chemical space (MW ≤ 250–300 for fragments according to the 'rule of three') and provides superior ligand efficiency (LE) potential, assuming comparable binding affinity [2]. In fragment-based drug discovery (FBDD), lower MW starting points are preferred because they allow greater MW headroom for subsequent optimization cycles while maintaining drug-like physicochemical profiles [2][3]. The target compound's MW of 183.25 corresponds to 13 heavy atoms, versus 14 heavy atoms for both heavier analogs [1].

Molecular weight

Head-to-head

MW = 183.25 (target) vs. 197.28 (homologs); heavy atoms 13 vs. 14

Lower MW supports fragment-like criteria and preserves optimization headroom.

Relevant for FBDD libraries (rule of three: MW ≤ 300).

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW = 183.25 g/mol; Heavy atom count = 13; Molecular formula = C₉H₁₇N₃O (PubChem CID 75356266) [1]
Comparator Or Baseline	2-methyl analog (CID 75356263): MW = 197.28; Heavy atoms = 14; Formula = C₁₀H₁₉N₃O. Butan-1-ol homolog (CID 75356262): MW = 197.28; Heavy atoms = 14; Formula = C₁₀H₁₉N₃O [1]
Quantified Difference	ΔMW = −14.03 g/mol (−7.1%) vs. both heavier analogs; −1 heavy atom; one fewer methylene (CH₂) unit
Conditions	Computed by PubChem 2.1 (PubChem release 2021.05.07) [1]

Why This Matters

For fragment-based screening libraries or lead generation programs with strict MW caps, the target compound's lower molecular weight offers greater compliance with fragment-like criteria and preserves optimization headroom relative to heavier analogs.

• [1] PubChem Compound Summaries: CID 75356266 (target), CID 75356263 (2-methyl analog), and CID 75356262 (butan-1-ol homolog). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-01). View Source
• [2] Congreve, M.; Carr, R.; Murray, C.; Jhoti, H. A 'Rule of Three' for Fragment-Based Lead Discovery? Drug Discov. Today 2003, 8, 876–877. DOI: 10.1016/S1359-6446(03)02831-9. View Source
• [3] Hopkins, A.L.; Groom, C.R.; Alex, A. Ligand Efficiency: A Useful Metric for Lead Selection. Drug Discov. Today 2004, 9, 430–431. DOI: 10.1016/S1359-6446(04)03069-7. View Source

Class-Level Scaffold Validation: Aminopyrazole Privileged Structure with Broad Biological Target Engagement Potential

The aminopyrazole scaffold — of which the target compound is a functionalized derivative — is recognized as a privileged structure in medicinal chemistry, capable of engaging diverse biological targets including p38 MAP kinase, COX enzymes, bacterial targets, and viral proteins [1]. The 2023 comprehensive review by Lusardi et al. documents that aminopyrazole-based compounds have yielded clinical candidates such as Pirtobrutinib (a BTK inhibitor approved for mantle cell lymphoma), validating the scaffold for kinase drug discovery [1]. While quantitative target-specific data for the exact target compound 2-{[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]amino}propan-1-ol are not available in the primary literature as of 2026, the 1,5-dimethylpyrazole substitution pattern imparts steric and electronic properties that differentiate it from 1,3-dimethyl and non-methylated pyrazole regioisomers in terms of metabolic stability and target complementarity [1][2]. The presence of the secondary amine at the 4-position methylene bridge further distinguishes this compound from 3- and 5-aminopyrazoles, which are the most extensively studied subclasses [1].

Scaffold privilege

Class-level

4-substituted aminopyrazole scaffold; distinct from 3-/5-amino series. No direct target data.

Class-level validation supports exploration of novel IP and selectivity profiles.

Target-specific biological assays required to confirm activity.

Evidence Dimension	Scaffold privilege and target class engagement breadth
Target Compound Data	1,5-dimethyl-4-(methylamino)-substituted pyrazole with amino alcohol side chain; 4-substitution pattern is less explored than 3-/5-aminopyrazoles [1]
Comparator Or Baseline	3-aminopyrazoles and 5-aminopyrazoles: extensively characterized for p38 MAPK, COX, kinase inhibition (IC₅₀ values ranging from nanomolar to low micromolar depending on specific derivative) [1]
Quantified Difference	No direct quantitative comparative data available for the target compound; differentiation is structural (4-substitution with flexible amino alcohol linker vs. direct ring amino substitution at 3- or 5-position)
Conditions	Literature review covering 1995–2023; data aggregated from Scifinder, Web of Science, Scopus, Google Scholar, and PubMed [1]

Why This Matters

The 4-substitution pattern of the target compound represents a structurally distinct region of aminopyrazole chemical space that may offer novel intellectual property opportunities and differentiated selectivity profiles compared to the extensively patented 3- and 5-aminopyrazole series.

• [1] Lusardi, M.; Spallarossa, A.; Brullo, C. Amino-Pyrazoles in Medicinal Chemistry: A Review. Int. J. Mol. Sci. 2023, 24, 7834. DOI: 10.3390/ijms24097834. View Source
• [2] Marinozzi, M.; Marcelli, G.; Carotti, A. N-Aryl-5-aminopyrazole: A Versatile Architecture in Medicinal Chemistry. Mini-Rev. Med. Chem. 2015, 15, 272–299. DOI: 10.2174/1389557515666150312154536. View Source

Optimal Research and Procurement Application Scenarios for 2-{[(1,5-Dimethyl-1H-pyrazol-4-yl)methyl]amino}propan-1-ol Based on Quantitative Differentiation Evidence

Fragment-Based Drug Discovery Library Design Requiring Low-MW, High-HBD Amino Alcohol Building Blocks

With MW = 183.25 and HBD = 2, this compound is suited for fragment-based screening libraries targeting proteins with hydrogen-bond-rich binding pockets (e.g., kinases, proteases). Its lower MW provides a 14 g/mol advantage over the 2-methyl and butan-1-ol homologs [1], preserving optimization headroom, while its 1,2-amino alcohol motif enables both hydrogen-bond donor and acceptor interactions not available from the N-desmethyl analog [2]. The XLogP3-AA of −0.2 further supports aqueous solubility compatible with biochemical assay conditions at typical fragment screening concentrations (100–500 μM) [1].

Asymmetric Synthesis and Chiral Ligand Development Exploiting the Vicinal Amino Alcohol Pharmacophore

The 1,2-amino alcohol arrangement (NH at C2, OH at C1) is a privileged motif in chiral ligand design for asymmetric catalysis [3]. Unlike the C3 positional isomer (1,3-amino alcohol), the target compound's vicinal donor atoms can form 5-membered chelate rings with transition metals, a geometry widely exploited in enantioselective transformations such as asymmetric alkylation, reduction, and epoxidation reactions [3]. The 4 rotatable bonds (vs. 5 for the C3 isomer) also predict lower conformational entropy, which may translate to more rigid catalyst-substrate transition states [1].

Lead Optimization Campaigns Requiring Differentiated ADME Profiles Within an Aminopyrazole Series

When building a congeneric series to explore structure-property relationships, the target compound's XLogP3-AA of −0.2 represents a distinct hydrophilicity anchor point relative to the butan-1-ol homolog (+0.3, ~3.2-fold higher partition coefficient) and the N-desmethyl analog (estimated +1.2, >25-fold higher) [1]. Procurement of the correct building block is essential for establishing robust, interpretable SAR that can guide multiparameter optimization of permeability, solubility, and metabolic stability in parallel [4].

Synthetic Intermediate for 4-Substituted Aminopyrazole-Derived Kinase Inhibitors and Anti-Inflammatory Agents

The aminopyrazole scaffold is clinically validated through Pirtobrutinib and numerous preclinical candidates targeting kinases and inflammatory pathways [2][5]. The target compound's 4-methylamino substitution pattern provides a synthetic entry point for further elaboration (e.g., amide coupling, sulfonamide formation, reductive amination) at the secondary amine while retaining the primary alcohol as an orthogonal handle [2]. This dual functionality supports convergent synthetic strategies for generating focused compound libraries around the relatively underexplored 4-aminopyrazole vector, complementing the extensively studied 3- and 5-aminopyrazole series [5].

Application

Selection Property

Validation Focus

Fragment-based library design

Low MW & dual HBD/HBA profile

Solubility and ligand efficiency evaluation

Asymmetric synthesis (chiral ligands)

Vicinal 1,2-amino alcohol motif

Metal-chelation geometry and enantioselectivity

Lead optimization (ADME SAR)

Differentiated XLogP hydrophilicity anchor

Permeability-solubility correlation assessment

4-Aminopyrazole-based inhibitor synthesis

Orthogonal functional handles (2° amine, 1° alcohol)

Derivatization efficiency and target selectivity profiling

• [1] PubChem Compound Summaries: CID 75356266, CID 75356261, CID 75356262, CID 75356263. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-01). View Source
• [2] Lusardi, M.; Spallarossa, A.; Brullo, C. Amino-Pyrazoles in Medicinal Chemistry: A Review. Int. J. Mol. Sci. 2023, 24, 7834. DOI: 10.3390/ijms24097834. View Source
• [3] Ager, D.J.; Prakash, I.; Schaad, D.R. 1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis. Chem. Rev. 1996, 96, 835–876. DOI: 10.1021/cr9500038. View Source
• [4] Wager, T.T.; Hou, X.; Verhoest, P.R.; Villalobos, A. Central Nervous System Multiparameter Optimization Desirability: Application in Drug Discovery. ACS Chem. Neurosci. 2016, 7, 767–775. DOI: 10.1021/acschemneuro.6b00029. View Source
• [5] Marinozzi, M.; Marcelli, G.; Carotti, A. N-Aryl-5-aminopyrazole: A Versatile Architecture in Medicinal Chemistry. Mini-Rev. Med. Chem. 2015, 15, 272–299. DOI: 10.2174/1389557515666150312154536. View Source